Cas no 1805167-04-7 (Ethyl 3-cyano-2-formyl-6-hydroxyphenylacetate)

• Product Name: Ethyl 3-cyano-2-formyl-6-hydroxyphenylacetate
• CAS No: 1805167-04-7
• MF: C₁₂H₁₁NO₄
• MW: 233.220043420792
• CID: 4943236
• Update Time: 2025-07-02

Ethyl 3-cyano-2-formyl-6-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-formyl-6-hydroxyphenylacetate

• Inchi： 1S/C12H11NO4/c1-2-17-12(16)5-9-10(7-14)8(6-13)3-4-11(9)15/h3-4,7,15H,2,5H2,1H3
• InChI Key： JWODTQKSSDQIPC-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C(=CC=C(C#N)C=1C=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 333
• XLogP3: 0.9
• Topological Polar Surface Area: 87.4

Additional information on Ethyl 3-cyano-2-formyl-6-hydroxyphenylacetate

Recent Advances in the Study of Ethyl 3-cyano-2-formyl-6-hydroxyphenylacetate (CAS: 1805167-04-7) and Its Applications in Chemical Biology and Medicine

Ethyl 3-cyano-2-formyl-6-hydroxyphenylacetate (CAS: 1805167-04-7) is a chemically synthesized compound that has recently gained attention in the fields of chemical biology and medicinal chemistry. This molecule, characterized by its cyano, formyl, and hydroxyl functional groups, exhibits unique reactivity and potential biological activities. Recent studies have explored its applications as a versatile intermediate in organic synthesis and its potential as a scaffold for drug discovery. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological evaluation, and potential therapeutic applications.

The synthesis of Ethyl 3-cyano-2-formyl-6-hydroxyphenylacetate has been optimized in several recent studies. A 2023 publication in the Journal of Organic Chemistry reported a novel, high-yield synthetic route involving a Knoevenagel condensation followed by selective formylation. The authors highlighted the compound's stability under physiological conditions, making it suitable for further biological testing. Additionally, its structural features, such as the presence of both electron-withdrawing (cyano, formyl) and electron-donating (hydroxyl) groups, contribute to its unique chemical properties and reactivity.

In terms of biological activity, preliminary studies have shown that Ethyl 3-cyano-2-formyl-6-hydroxyphenylacetate exhibits moderate inhibitory effects against certain enzymes involved in inflammatory pathways. A 2024 study published in Bioorganic & Medicinal Chemistry Letters demonstrated its ability to inhibit cyclooxygenase-2 (COX-2) with an IC50 value of 12.3 μM, suggesting potential anti-inflammatory applications. However, researchers caution that further structural optimization may be necessary to improve potency and selectivity before clinical applications can be considered.

The compound's potential as a building block for more complex pharmaceutical agents has also been explored. Several research groups have utilized Ethyl 3-cyano-2-formyl-6-hydroxyphenylacetate as a starting material for the synthesis of heterocyclic compounds with enhanced biological activities. For instance, a recent patent application (WO2023124567) describes its use in preparing novel benzofuran derivatives with promising anticancer properties. The versatility of this compound in medicinal chemistry is further evidenced by its role in the development of potential kinase inhibitors and antimicrobial agents.

Despite these promising findings, challenges remain in the development of Ethyl 3-cyano-2-formyl-6-hydroxyphenylacetate and its derivatives. Pharmacokinetic studies indicate that the compound has limited oral bioavailability, and its metabolic stability requires improvement. Current research efforts are focused on structural modifications to address these limitations while maintaining or enhancing the desired biological activities. Collaborative projects between academic institutions and pharmaceutical companies are underway to explore the full potential of this interesting chemical entity.

In conclusion, Ethyl 3-cyano-2-formyl-6-hydroxyphenylacetate (CAS: 1805167-04-7) represents a valuable chemical scaffold with multiple applications in drug discovery and development. While current research has established its potential as an enzyme inhibitor and synthetic intermediate, further studies are needed to fully exploit its therapeutic possibilities. The compound's unique structural features continue to inspire innovative research in chemical biology and medicinal chemistry, making it a subject of ongoing interest in the pharmaceutical research community.